4-Carbamimidamido-2-methylbenzoic acid
Description
4-Carbamimidamido-2-methylbenzoic acid is a benzoic acid derivative featuring a carbamimidamido (-NH-C(=NH)-NH₂) group at the 4-position and a methyl (-CH₃) substituent at the 2-position of the aromatic ring. This compound is structurally related to pharmacologically active benzoic acid derivatives, which are frequently employed as intermediates in medicinal chemistry and agrochemical synthesis.
Properties
CAS No. |
173732-05-3 |
|---|---|
Molecular Formula |
C9H11N3O2 |
Molecular Weight |
193.206 |
IUPAC Name |
4-(diaminomethylideneamino)-2-methylbenzoic acid |
InChI |
InChI=1S/C9H11N3O2/c1-5-4-6(12-9(10)11)2-3-7(5)8(13)14/h2-4H,1H3,(H,13,14)(H4,10,11,12) |
InChI Key |
DAMQSOWJJFIQPE-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)N=C(N)N)C(=O)O |
Synonyms |
Benzoic acid, 4-[(aminoiminomethyl)amino]-2-methyl- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
The following table highlights key structural and functional distinctions between 4-carbamimidamido-2-methylbenzoic acid and related compounds:
Physicochemical Properties
- Basicity : The carbamimidamido group in 4-carbamimidamido-2-methylbenzoic acid (pKa ~12–13) is significantly more basic than the acetamido group (pKa ~1–2) in methyl 4-acetamido-2-hydroxybenzoate, making it more reactive in alkaline conditions .
- Solubility : The methyl ester in methyl 4-acetamido-2-hydroxybenzoate improves organic solvent solubility compared to the free carboxylic acid in 4-carbamimidamido-2-methylbenzoic acid .
- Stability: Hydrazide derivatives like 4-(dimethylamino)benzohydrazide exhibit lower thermal stability due to the labile N–N bond, whereas the carbamimidamido group is more robust .
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